Cas no 105037-83-0 (9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI))

• Product Name: 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
• CAS No: 105037-83-0
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 192727
• PubChem ID: 128740
• Update Time: 2025-04-19

9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
• 15-hydroxy-7-oxo-abieta-8,11,13-triene
• 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(...
• 15-Hoat
• 15-hydroxyabieta-8,11,13-trien-7-one
• 2,3,4,4a,10,10a-Hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-9(1H)-phenanthrennone (4aS-trans)-
• 9(1H)-Phenanthrennone, 2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-, (4aS-trans)-
• 105037-83-0
• DTXSID90909311
• CHEMBL4526487
• (4aS,10aS)-7-(2-hydroxypropan-2-yl)-1,1,4a-trimethyl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one

• Inchi： 1S/C20H28O2/c1-18(2)9-6-10-20(5)15-8-7-13(19(3,4)22)11-14(15)16(21)12-17(18)20/h7-8,11,17,22H,6,9-10,12H2,1-5H3/t17-,20+/m0/s1
• InChI Key： OVZJPSRACVBRNG-FXAWDEMLSA-N
• SMILES： O=C1C2C=C(C(C)(C)O)C=CC=2[C@@]2(C)CCCC(C)(C)[C@@H]2C1

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.6

Experimental Properties

• Density: 1.052
• Boiling Point: 435.4°Cat760mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.534
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids